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Compound of Interest

Compound Name: 2-Chloro-N-ethylaniline
CAS No.: 13519-74-9
Cat. No.: B079687
Get Quote
. J

Technical Guide for Research & Development Professionals

Part 1: Critical Identity Verification (The "Zero-Error"
Protocol)

Before uncapping any vessel, you must validate the chemical identity. The nomenclature "2-
Chloro-N-ethylaniline” is chemically ambiguous in casual usage and can refer to two distinct
compounds with vastly different hazard profiles.

You must confirm the CAS Number immediately.
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Feature

Target Compound (Ring-
Chlorinated)

High-Hazard Analog
(Nitrogen Mustard)

Common Name

2-Chloro-N-ethylaniline

N-Ethyl-N-(2-
chloroethyl)aniline

CAS Number

13519-74-9 (or 95-51-2 parent

analog)

92-49-9

Structure

Chlorine attached to the
Phenyl Ring (Ortho).

Chlorine attached to the Ethyl
Chain.[1]

Primary Hazard

Methemoglobinemia, Acute

Toxicity.

Genotoxicity, Vesicant,

Alkylating Agent.

Handling Level

Standard Fume Hood (BSL-1/2

Chemical).

Containment / Glove Box

(Carcinogen).

WARNING: This guide primarily addresses CAS 13519-74-9 (Ring-Chlorinated). If you are

handling CAS 92-49-9, you are working with a nitrogen mustard analog; stop and implement

alkylating agent protocols (e.g., sodium thiosulfate deactivation) immediately.

Part 2: Hazard Identification & Mechanism|[2]
Acute Toxicity & Methemoglobinemia

Like its parent compound 2-chloroaniline, 2-Chloro-N-ethylaniline is lipophilic and rapidly

absorbed through intact skin.

e Mechanism: Upon absorption, hepatic enzymes (CYP450) metabolize the aniline moiety. The
resulting N-hydroxylamines oxidize hemoglobin (Fe2*) to methemoglobin (Fe3*), destroying

the blood's oxygen-carrying capacity.
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« Clinical Sign: Cyanosis (blue/grey skin discoloration) is a late sign. Onset can be delayed 2—
4 hours.

o Threshold: Skin contact with as little as 0.2 mL can be toxicologically significant depending
on body weight.

Environmental Instability[3]

o Photosensitivity: Anilines oxidize rapidly under UV light, turning from colorless/pale yellow to
dark brown/purple. This indicates impurity formation (azobenzenes) but does not necessarily
neutralize toxicity.

o Incompatibility: Reacts vigorously with strong acids (exothermic salt formation) and oxidizing
agents (fire risk).

Part 3: Hierarchy of Controls & Handling Protocol
Engineering Controls (Primary Barrier)

Do not rely solely on PPE. The volatility of N-ethylanilines requires active ventilation.
e Fume Hood: Mandatory. Maintain face velocity >100 fpm.

e Closed Systems: For transfers >100 mL, use cannula transfer or a closed-loop pumping
system to prevent vapor release.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves provide zero protection against anilines (breakthrough <1 minute).
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PPE Type

Specification

Rationale

Gloves (Primary)

Laminate Film (Silver Shield)

or Viton

Impermeable to aromatic

amines.

Gloves (Splash)

Double Nitrile (min 0.11 mm)

Only for incidental splash;
change immediately upon

contact.

Respiratory

P100 + Organic Vapor
Cartridge

Required only if working
outside a hood (e.qg., spill

cleanup).

Body

Tyvek Lab Coat

Prevents absorption through

fabric clothing.

Experimental Workflow Visualization

The following diagram illustrates the decision logic for safe handling and synthesis integration.
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Start: Chemical Retrieval

Verify CAS: 13519-74-9?

Preparation:
Check Glove Breakthrough Time
Inspect Fume Hood Flow

STOP: High Hazard Protocol

(Nitrogen Mustard Analog)

Transfer Method

___________ AN

| <10 mL: Glass Syringe
| (Never Plastic - Leaching)

N

Reaction Monitoring:
Watch for Darkening (Oxidation)

:

Quenching:
Acidic Workup (Exothermic Risk)
Cool to 0°C before addition

:

Disposal:
Segregate as Halogenated Organic
NO Bleach (Chloramine Risk)

|
: > 100 mL: Cannula/Schlenk Line
|

Click to download full resolution via product page
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Caption: Operational workflow emphasizing the critical CAS verification step and volume-
dependent transfer methods.

Part 4: Emergency Response & Decontamination[3]
Skin Exposure (The "Speed-is-Life" Protocol)

Anilines absorb faster than they can be washed off.
e Immediate Action: Do not wipe (wiping drives chemical into pores).

e Flush: Drench with water for 15 minutes. Use Polyethylene Glycol (PEG 400) or ethanol only
if water is unavailable, followed immediately by water. PEG is superior for solubilizing
lipophilic amines.

e Medical: Transport to ER. Suggest Methylene Blue therapy protocol to treating physician if
cyanosis appears.

Spill Management

o Small Spill (<50 mL): Absorb with vermiculite or sand. Do not use sawdust (fire risk with
oxidizers).

» Decontamination Solution: Wash surface with dilute acetic acid (to solubilize the amine)
followed by surfactant water.

» Avoid Bleach: Do not use hypochlorite (bleach) on aniline spills; it can form chloroamines or
more toxic oxidation products.

Fire
e Media: Water spray, Carbon Dioxide (CO2), Dry Chemical.

e Hazard: Thermal decomposition produces Hydrogen Chloride (HCI) and Nitrogen Oxides
(NOx).[1] Firefighters must use SCBA.

Part 5: Storage and Stability

To maintain reagent integrity and safety:
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e Atmosphere: Store under inert gas (Argon/Nitrogen).
» Container: Amber glass (UV protection).

o Temp: Cool, dry area (<25°C). Refrigeration extends shelf life but requires bringing to room
temp before opening to prevent condensation (hydrolysis risk).

References

o National Institutes of Health (NIH) - PubChem.N-(2-Chloroethyl)-N-ethylaniline (Compound
Summary). (Used for distinguishing the mustard analog CAS 92-49-9).[1] [Link]

o Carl Roth.Safety Data Sheet: 2-Chloroaniline (Parent Compound Analog). (Source for
general chloroaniline toxicological mechanisms and handling).[2] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Safety and Handling Precautions for 2-Chloro-N-
ethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079687/docs#safety-and-handling-precautions-for-2-
chloro-n-ethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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